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Compound of Interest

Compound Name: 4,5,6-Trifluoropyrimidine

Cat. No. B154606

An In-depth Technical Guide to the Physical Properties of 4,5,6-Trifluoropyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5,6-Trifluoropyrimidine is a fluorinated heterocyclic compound of significant interest in
medicinal chemistry and drug development. Its structural features make it a valuable building
block for the synthesis of complex organic molecules. Notably, it serves as a key starting
material in the creation of O-linked pyrimidinamine-based compounds, which have been
identified as inhibitors of deoxycytidine kinase (dCK), an enzyme implicated in cancer
pathways. A thorough understanding of its physical properties is essential for its effective
handling, application in synthesis, and for the development of new therapeutic agents.

Core Physical Properties

The fundamental physical characteristics of 4,5,6-Trifluoropyrimidine have been determined
and are summarized below. These properties are crucial for laboratory use, including reaction
setup, purification, and storage.
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Property Value Source(s)
Molecular Formula CaHF3N:2

Molecular Weight 134.06 g/mol

Appearance Clear, colorless liquid or oil

Boiling Point 83-85°C [1112]
Density 1.4609 g/mL [1][2]
Refractive Index 1.4087 [1112]
Flash Point 83-85°C [11[2]

B Slightly soluble in Acetone,
Solubility [11[2]
Chloroform, and Methanol.

Store at 2-8°C under an inert
Storage Conditions gas (e.g., Nitrogen or Argon) or  [1][2]
at -20°C.

Synthetic Utility

The primary documented application of 4,5,6-Trifluoropyrimidine is in the synthesis of kinase
inhibitors. Its chemical structure allows for targeted modifications to produce derivatives with
specific biological activities.
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Caption: Synthetic pathway from 4,5,6-Trifluoropyrimidine to potential cancer therapeutics.

Experimental Protocols: General Methodologies

While specific, detailed experimental protocols for the determination of the physical properties
of 4,5,6-Trifluoropyrimidine are not available in the cited literature, the following section
describes the general, standardized methodologies typically employed for such measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method involves heating a small sample of the liquid in a fusion
tube with an inverted capillary tube.[2][3]

e Apparatus: Thiele tube or an aluminum heating block, thermometer, fusion tube, and a
sealed-end capillary tube.[2][3]
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e Procedure:

A small amount of the liquid is placed in the fusion tube.

A capillary tube, sealed at one end, is placed (open end down) into the liquid.

The apparatus is heated slowly and uniformly.[3]

As the temperature rises, air trapped in the capillary tube expands and escapes.

The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube is recorded as the boiling point.[3]

Density Measurement

Density is the mass per unit volume of a substance. For a liquid, it is typically determined by

measuring the mass of a known volume.[4]

o Apparatus: An analytical balance and a graduated cylinder or pycnometer.[4][5]

e Procedure:

[¢]

The mass of a clean, dry graduated cylinder is measured.[5]

A specific volume of the liquid is added to the graduated cylinder, and the volume is
recorded precisely, reading from the bottom of the meniscus.[4][6]

The combined mass of the graduated cylinder and the liquid is measured.[5]
The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

Density is calculated by dividing the mass of the liquid by its measured volume. The
temperature at which the measurement is taken should always be recorded as density is
temperature-dependent.[4]

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to identify or assess the purity of a
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liquid.

o Apparatus: A refractometer (e.g., an Abbe refractometer).[7]

e Procedure:

[¢]

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of the sample liquid are placed on the prism of the refractometer.

The prism is closed, and the user looks through the eyepiece.

The controls are adjusted until the dividing line between the light and dark regions is sharp
and centered in the crosshairs.

The refractive index is read from the instrument's scale. The temperature is controlled and
noted, as the refractive index is sensitive to temperature changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154606#physical-properties-of-4-5-6-
trifluoropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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